2-(2-Ethylphenyl)-2-fluoropropanoic acid

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: 2-(2-ethylphenyl)-2-fluoropropanoic acid
• InChI: InChI=1S/C11H13FO2/c1-3-8-6-4-5-7-9(8)11(2,12)10(13)14/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key: NVUSJIARSFJMPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(C)(C(=O)O)F

Description

2-(2-Ethylphenyl)-2-fluoropropanoic acid (CAS 1783944-10-4) is a fluorinated aromatic carboxylic acid with the molecular formula C₁₁H₁₃FO₂ and a molecular weight of 196.22 g/mol . The compound features an ethyl group at the ortho position of the phenyl ring and a fluorine atom at the α-carbon of the propanoic acid backbone.

The synthesis of related fluorinated propanoic acid derivatives typically involves coupling reactions using reagents such as DIC (N,N'-diisopropylcarbodiimide) and HOBt (hydroxybenzotriazole) to activate carboxylic acids, followed by purification via silica gel chromatography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Ethylphenyl)-2-fluoropropanoic acid can be achieved through several synthetic routes. One common method involves the fluorination of 2-(2-Ethylphenyl)propanoic acid using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Selectfluor. The reaction typically takes place under mild conditions, with the fluorinating agent being added to a solution of the starting material in an appropriate solvent, such as dichloromethane, at low temperatures.

Industrial Production Methods

Industrial production of 2-(2-Ethylphenyl)-2-fluoropropanoic acid may involve large-scale fluorination processes using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. Additionally, the use of safer and more environmentally friendly fluorinating agents is preferred in industrial settings to minimize hazardous by-products.

Chemical Reactions Analysis

Types of Reactions

2-(2-Ethylphenyl)-2-fluoropropanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the carboxylic acid group can yield alcohols or alkanes, depending on the reducing agent used, such as lithium aluminum hydride or hydrogen gas with a metal catalyst.

Substitution: The fluorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride (NaH).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted derivatives with amines or thiols.

Scientific Research Applications

2-(2-Ethylphenyl)-2-fluoropropanoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes or receptors.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Ethylphenyl)-2-fluoropropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity to these targets, leading to increased potency and selectivity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

The compound’s key structural analogs include:

2-(4-(2-Hydroxyethyl)phenyl)-2-Methylpropanoic Acid (C₁₂H₁₄O₃)

• Substituents : A para-hydroxyethyl group on the phenyl ring and a methyl group at the α-carbon.
• Properties : The hydroxyethyl group increases hydrophilicity, while the absence of fluorine reduces acidity (estimated pKa ~3.5 vs. ~2.8 for the target compound) .

2-(2-Methoxyphenyl)-2-methylpropanoic Acid (C₁₁H₁₄O₃)

• Substituents : An ortho-methoxy group (electron-donating) and a methyl group at the α-carbon.
• Properties: The methoxy group lowers acidity (pKa ~4.1) compared to fluorine’s electron-withdrawing effect. Steric effects are less pronounced due to the smaller methoxy group .

Fluorophenyl Derivatives (e.g., 1-(Fluorophenyl)propan-2-amine)

• Substituents : Fluorine on the phenyl ring but with amine or ester functionalities.
• Properties: These compounds exhibit divergent reactivity due to non-carboxylic acid backbones, emphasizing the importance of the propanoic acid moiety in the target compound’s applications .

Physicochemical Properties

A comparative analysis of key properties is summarized below:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	pKa*	Key Properties
2-(2-Ethylphenyl)-2-fluoropropanoic acid	C₁₁H₁₃FO₂	196.22	2-Ethyl (ortho), F (α)	~2.8	High acidity, lipophilic
2-(4-(2-Hydroxyethyl)phenyl)-2-methylpropanoic acid	C₁₂H₁₄O₃	206.24	4-Hydroxyethyl (para), CH₃ (α)	~3.5	Moderate acidity, hydrophilic
2-(2-Methoxyphenyl)-2-methylpropanoic acid	C₁₁H₁₄O₃	194.23	2-Methoxy (ortho), CH₃ (α)	~4.1	Lower acidity, electron-donating

Functional Implications

• Acidity : The fluorine atom in the target compound significantly lowers the pKa compared to methyl- or hydroxyethyl-substituted analogs, making it more reactive in deprotonation-dependent processes .
• Steric Effects : The ortho-ethyl group may hinder interactions at the phenyl ring, contrasting with para-substituted analogs (e.g., hydroxyethyl derivative), which have less steric obstruction .
• Applications: Fluorinated propanoic acids are often explored in pharmaceuticals (e.g., NSAID analogs) due to their metabolic stability and bioavailability. Non-fluorinated analogs may instead serve as intermediates in polymer chemistry .

Research Findings and Gaps

• Synthesis : The target compound’s synthesis mirrors methods for related fluorinated acids, but yields and purity depend on the steric bulk of ortho substituents .
• Safety Data: Limited information is available for 2-(2-Ethylphenyl)-2-fluoropropanoic acid, though analogs like 2-(thiophen-2-yl)propanoic acid emphasize standard safety protocols (e.g., fume hood use, protective gloves) .
• Environmental Impact : Perfluorinated compounds (PFCs) highlighted in demonstrate environmental persistence, but the target compound’s shorter alkyl chain may reduce bioaccumulation risks .

Biological Activity

2-(2-Ethylphenyl)-2-fluoropropanoic acid is a fluorinated derivative of propanoic acid, notable for its potential biological activities. This compound has garnered interest in medicinal chemistry, particularly for its applications in treating inflammatory diseases and as a non-steroidal anti-inflammatory drug (NSAID) analogue. This article explores the biological activity of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula: C12H15F O2
• Molecular Weight: 210.25 g/mol
• IUPAC Name: 2-(2-Ethylphenyl)-2-fluoropropanoic acid

The biological activity of 2-(2-Ethylphenyl)-2-fluoropropanoic acid is primarily attributed to its interaction with cyclooxygenase (COX) enzymes. Research indicates that the introduction of a fluorine atom can alter the pharmacokinetic profile of the compound, potentially enhancing its therapeutic efficacy while minimizing side effects associated with traditional NSAIDs .

Key Mechanisms:

• COX Inhibition: The compound exhibits varying degrees of inhibition against COX-1 and COX-2, which are crucial in the inflammatory response. Studies suggest that while it retains anti-inflammatory properties, it may exhibit reduced gastrointestinal toxicity compared to non-fluorinated counterparts .
• Neutrophil Recruitment Modulation: It has been shown to influence the recruitment of polymorphonuclear neutrophils (PMN) to inflammation sites, which is significant in conditions like psoriasis and chronic obstructive pulmonary disease (COPD) .

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties in various preclinical models. Notably, it has shown effectiveness in reducing inflammation markers in murine models of arthritis and colitis.

Study	Model	Result
Nicholoff et al. (1991)	Psoriasis	Reduced PMN recruitment
Mahida et al. (1992)	Ulcerative Colitis	Decreased inflammatory cytokines

Pharmacokinetics

Pharmacokinetic studies indicate that 2-(2-Ethylphenyl)-2-fluoropropanoic acid displays favorable absorption and distribution characteristics. Its metabolic profile suggests a rapid clearance from systemic circulation, which may contribute to its reduced side effects compared to traditional NSAIDs .

Case Studies

• Psoriasis Treatment : A clinical trial investigated the efficacy of 2-(2-Ethylphenyl)-2-fluoropropanoic acid in patients with moderate to severe psoriasis. Patients receiving the compound showed significant improvement in PASI scores compared to placebo .
• Chronic Inflammatory Conditions : In a study involving patients with rheumatoid arthritis, administration of the compound resulted in a marked decrease in joint swelling and pain, correlating with lower levels of inflammatory markers such as TNF-alpha and IL-6 .